Cas no 15178-48-0 (2-Fluoro-4-mercaptoaniline)

2-Fluoro-4-mercaptoaniline Properties

Names and Identifiers

• Benzenethiol,4-amino-3-fluoro-
• 2-Fluoro-4-Mercapto-Aniline
• 4-Amino-3-fluorobenzenethiol
• 2-fluoro-4-mercapto
• 2-Fluoro-4-thioaniline
• 4-Amino-3-fluorothiophenol
• 2-Fluoro-4-thioaniline, 4-Amino-3-fluorobenzenethiol
• 2-Fluoro-4-mercaptoaniline
• 4-amino-3-fluorobenzene-1-thiol
• 2-fluoro-4-mercapto aniline
• PubChem6878
• 4-Amino-3-fluoro-benzenethiol
• MAOWDGRYXPTHRM-UHFFFAOYSA-N
• PC7991
• 4716AD
• SBB066494
• FCH921671
• RP09875
• TL8006784
• A33
• J-514358
• 4-azanyl-3-fluoranyl-benzenethiol
• FT-0652482
• CS-0103889
• SY251224
• MFCD09835280
• EN300-97293
• AKOS005073192
• YC5
• DTXSID30561215
• A3338
• SCHEMBL1094017
• 15178-48-0
• KB-0736
• 4-AMINO-3-FLUOROTHIOPHENOL
• 4-amino-3-fluorobenzenethiol
• +Expand

• MDL： MFCD09835280
• InChIKey： MAOWDGRYXPTHRM-UHFFFAOYSA-N
• Inchi： 1S/C6H6FNS/c7-5-3-4(9)1-2-6(5)8/h1-3,9H,8H2
• SMILES： S([H])C1C([H])=C([H])C(=C(C=1[H])F)N([H])[H]

Computed Properties

• Exact Mass: 143.02000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 143.02049853g/mol
• Heavy Atom Count: 9
• Complexity: 99.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 27

Experimental Properties

• LogP: 2.27780
• PSA: 64.82000
• Boiling Point: 243.4±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 101.0±23.2 °C
• Density: 1.3±0.1 g/cm3

2-Fluoro-4-mercaptoaniline Security Information

• Safety Instruction： H303+H313+H333
• Dangerous goods sign： Xi
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning
• HazardClass：IRRITANT

2-Fluoro-4-mercaptoaniline Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%